Cas no 324009-05-4 (5-[4-(4-Fluorophenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-[4-(4-Fluorophenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 324009-05-4
• MF: C₁₆H₁₅F₄N₅
• MW: 353.31741642952
• CID: 6630154
• PubChem ID: 3338791
• Update Time: 2024-01-04

5-[4-(4-Fluorophenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SMR000125290
• Bionet1_000831
• MLS000539632
• 324009-05-4
• HMS570F13
• SR-01000671861-2
• CHEMBL1421781
• SCHEMBL5351470
• BDBM4212
• 5-[4-(4-fluorophenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• 5-[4-(4-fluorophenyl)piperazino]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• 5-[4-(4-Fluorophenyl)-1-piperazinyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• YACADTMYZRABHM-UHFFFAOYSA-N
• cid_3338791
• HMS2181D24
• 5-[4-(4-fluorophenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbonitrile
• SR-01000671861
• DTXSID701119829
• 9G-429S
• AKOS005104850
• 1H-Pyrazole-4-carbonitrile, 5-[4-(4-fluorophenyl)-1-piperazinyl]-1-methyl-3-(trifluoromethyl)-
• 5-[4-(4-Fluorophenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C16H15F4N5/c1-23-15(13(10-21)14(22-23)16(18,19)20)25-8-6-24(7-9-25)12-4-2-11(17)3-5-12/h2-5H,6-9H2,1H3
• InChI Key： YACADTMYZRABHM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N(C)N=1)N1CCN(C2C=CC(=CC=2)F)CC1)(F)F

Computed Properties

• Exact Mass: 353.12635815g/mol
• Monoisotopic Mass: 353.12635815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 519.4±50.0 °C(Predicted)
• pka: 5.35±0.40(Predicted)